Cas no 17416-73-8 (Pentanamide, 4-oxo-N-(phenylmethyl)-)

• Product Name: Pentanamide, 4-oxo-N-(phenylmethyl)-
• CAS No: 17416-73-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 1367552
• Update Time: 2024-08-17

Pentanamide, 4-oxo-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 4-oxo-N-(phenylmethyl)-

• Inchi： 1S/C12H15NO2/c1-10(14)7-8-12(15)13-9-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3,(H,13,15)
• InChI Key： NXZZPDMJGKDTTL-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CCC(=O)C

Computed Properties

• Exact Mass: 346.18938

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Melting Point: 82-83 °C(Solv: ethyl ether (60-29-7))
• Boiling Point: 422.3±38.0 °C(Predicted)
• PSA: 67.87
• pka: 15.84±0.46(Predicted)